N-(1-benzyl-4-piperidinyl)-2-(4-isopropylphenoxy)acetamide

• IUPAC Name: N-(1-benzylpiperidin-4-yl)-2-(4-propan-2-ylphenoxy)acetamide
• InChI: InChI=1S/C23H30N2O2/c1-18(2)20-8-10-22(11-9-20)27-17-23(26)24-21-12-14-25(15-13-21)16-19-6-4-3-5-7-19/h3-11,18,21H,12-17H2,1-2H3,(H,24,26)
• InChI Key: FDQYHPJAJCZTPX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC(=O)NC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C23H30N2O2
• Molecular Weight: 366.5 g/mol

Description

N-(1-benzyl-4-piperidinyl)-2-(4-isopropylphenoxy)acetamide, also known as Fentanyl, is a potent synthetic opioid drug that is used for pain relief and anesthesia. Fentanyl was first synthesized in 1960 and has since become a widely used drug due to its high potency and effectiveness.

Mechanism of Action

N-(1-benzyl-4-piperidinyl)-2-(4-isopropylphenoxy)acetamide works by binding to the mu-opioid receptors in the brain and spinal cord, which are responsible for pain perception. By binding to these receptors, this compound blocks the transmission of pain signals and produces a feeling of euphoria and relaxation.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects, including pain relief, sedation, respiratory depression, and decreased gastrointestinal motility. This compound is also known to cause a decrease in blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-benzyl-4-piperidinyl)-2-(4-isopropylphenoxy)acetamide in lab experiments is its high potency, which allows for precise dosing and accurate results. However, this compound also has several limitations, including its potential for abuse and addiction, as well as its potential to cause respiratory depression and other adverse effects.

Future Directions

Future research on N-(1-benzyl-4-piperidinyl)-2-(4-isopropylphenoxy)acetamide could focus on developing new formulations of the drug that are less addictive and have fewer side effects. Additionally, research could investigate the potential of this compound as a treatment for various neurological disorders, such as Parkinson's disease and multiple sclerosis.
In conclusion, this compound is a potent synthetic opioid drug that has been extensively studied for its pain-relieving properties. The synthesis of this compound involves several steps, and the drug works by binding to the mu-opioid receptors in the brain and spinal cord. This compound has several biochemical and physiological effects, and while it has advantages in lab experiments, it also has limitations and potential for abuse. Future research on this compound could focus on developing new formulations of the drug and investigating its potential as a treatment for various neurological disorders.

Scientific Research Applications

N-(1-benzyl-4-piperidinyl)-2-(4-isopropylphenoxy)acetamide has been extensively studied for its pain-relieving properties and has been used in clinical settings for anesthesia and pain management. This compound has also been used in research studies to investigate its effects on the central nervous system and its potential as a treatment for various neurological disorders.